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Compound of Interest

Compound Name: 3-Methoxybenzenethiol

Cat. No.: B100605

A Comprehensive Technical Guide to 3-
Methoxybenzenethiol and Its Synonyms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methoxybenzenethiol, a versatile
chemical compound known by several synonyms, including 3-Mercaptoanisole and 3-
Methoxythiophenol. This document consolidates essential information on its chemical and
physical properties, provides detailed experimental protocols for its synthesis and application,
and explores its role in pharmaceutical development.

Chemical Identity and Synonyms

3-Methoxybenzenethiol is an aromatic thiol compound characterized by a benzene ring
substituted with a methoxy group (-OCH3) and a thiol group (-SH) at positions 1 and 3,
respectively.[1] This seemingly simple structure offers a versatile platform for a variety of
chemical transformations, making it a valuable intermediate in organic synthesis.[1]

The compound is recognized by several synonyms across different chemical databases and
suppliers. A comprehensive list of these synonyms is provided in the table below.
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Primary Name

Synonyms

3-Methoxybenzenethiol

3-Mercaptoanisole, 3-Methoxythiophenol, m-

Methoxybenzenethiol, m-Methoxythiophenol,

Benzenethiol, 3-methoxy-, meta-

Methoxybenzenethiol, 3-
METHOXYBENZENTHIOL, 3-Methoxy-

benzenethiol, 3-methoxybenzene-1-thiol,

Methoxybenzenethiol, meta-thioguaiacol, 3-

Mercaptoanisol, 2-Thioanisole, 3-
METHOXYPHENYLMERCAPTAN

Sources:[2][3][4][5]

Physicochemical Properties

3-Methoxybenzenethiol is a colorless to pale yellow liquid with a characteristic strong and

unpleasant odor.[1] It is generally soluble in organic solvents such as methanol, benzene,

hexane, toluene, and dichloromethane, but not miscible or is difficult to mix with water.[4][5] A

summary of its key physicochemical properties is presented in the table below for easy

reference and comparison.

Property Value Reference
CAS Number 15570-12-4 [2]
Molecular Formula C7HsOS [2]
Molecular Weight 140.20 g/mol [2][3]
Boiling Point 223-226 °C (lit.) [4]16]
Density 1.13 g/mL at 25 °C (lit.) [41[6]

Refractive Index (n20/D)

1.587 (lit.)

[4][6]

Flash Point

96 °C (204.8 °F) - closed cup

Storage Temperature

2-8°C

[4]

Purity

>98.0% (GC)

[7]
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Experimental Protocols

This section provides detailed methodologies for the synthesis of 3-Methoxybenzenethiol and
its application in the preparation of a key pharmaceutical intermediate.

Synthesis of 3-Methoxybenzenethiol from Aryl lodides

A general method for the synthesis of aryl thiols from aryl iodides can be adapted for the
preparation of 3-Methoxybenzenethiol.[8] This procedure involves a copper-catalyzed
reaction with sodium sulfide.

Experimental Workflow:
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Synthesis of 3-Methoxybenzenethiol

Aryl lodide (1 mmol)
Copper Powder (0.1 mmol)
Na2S-9H20 (3 mmol)
DMSO (2 mL)

'

[’-\dd reagents to a test tube with a magnetic bar.)

Flush with argon.

Gdd 1,2-ethanedithiol (0.1 mmol))

Gtir the mixture in an oil bath at 100 °C for 20 h)

'

Cool to ambient temperature.
Partition between aq. HCI (5%) and EtOAc.

'

Separate the organic layer.
Wash with water and brine.

'

Dry and concentrate under vacuum.
Purify by column chromatography (ethyl acetate/n-hexane).
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Synthesis of Raloxifene Intermediate

G—MethoxybenzenethioD G-Methoxy Phenacyl Bromide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synonyms for 3-Methoxybenzenethiol (e.g., 3-
Mercaptoanisole, 3-Methoxythiophenol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100605#synonyms-for-3-methoxybenzenethiol-e-g-3-
mercaptoanisole-3-methoxythiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b100605#synonyms-for-3-methoxybenzenethiol-e-g-3-mercaptoanisole-3-methoxythiophenol
https://www.benchchem.com/product/b100605#synonyms-for-3-methoxybenzenethiol-e-g-3-mercaptoanisole-3-methoxythiophenol
https://www.benchchem.com/product/b100605#synonyms-for-3-methoxybenzenethiol-e-g-3-mercaptoanisole-3-methoxythiophenol
https://www.benchchem.com/product/b100605#synonyms-for-3-methoxybenzenethiol-e-g-3-mercaptoanisole-3-methoxythiophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

